2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide

• Molecular Formula: C14H22N2O4
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 2-[2-methoxy-4-[(3-methoxypropylamino)methyl]phenoxy]acetamide
• InChI: InChI=1S/C14H22N2O4/c1-18-7-3-6-16-9-11-4-5-12(13(8-11)19-2)20-10-14(15)17/h4-5,8,16H,3,6-7,9-10H2,1-2H3,(H2,15,17)
• InChI Key: LVKAZYQBKZMMAK-UHFFFAOYSA-N
• SMILES: COCCCNCC1=CC(=C(C=C1)OCC(=O)N)OC

Description

2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide, also known as MPAPA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, particularly in the development of new drugs for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase can improve cognitive function and memory in patients with Alzheimer's disease. 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has also been shown to inhibit the activity of monoamine oxidase, an enzyme that breaks down neurotransmitters such as dopamine and serotonin. This inhibition can improve the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has been shown to have various biochemical and physiological effects in the body. It has been shown to improve cognitive function and memory in patients with Alzheimer's disease. It has also been shown to improve motor function and reduce the symptoms of Parkinson's disease. 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has been studied for its potential use as an anti-inflammatory agent and in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has several advantages for lab experiments, including its high purity and stability. However, it also has some limitations, including its high cost and limited availability. 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide is a relatively new compound, and more research is needed to fully understand its potential uses and limitations.

Future Directions

There are several future directions for research on 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide. One area of research is the development of new drugs based on the structure of 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide for the treatment of various diseases. Another area of research is the study of the mechanism of action of 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide and its potential use in the treatment of other diseases. Additionally, more research is needed to fully understand the advantages and limitations of 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide for lab experiments.

Synthesis Methods

The synthesis of 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide involves several steps, starting with the reaction of 2-methoxy-4-hydroxyacetophenone with 3-methoxypropylamine to form an intermediate product. This intermediate product is then reacted with chloroacetyl chloride to form the final product, 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide. The synthesis method of 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has been well-documented in scientific literature, and various modifications have been made to improve its yield and purity.

Scientific Research Applications

2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has been extensively studied in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. 2-(2-Methoxy-4-{[(3-methoxypropyl)amino]methyl}phenoxy)acetamide has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as an anti-inflammatory agent and in the treatment of diabetes.